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Compound of Interest

Compound Name: Ruthenium (Ill) acetylacetonate

Cat. No.: B082205

Abstract: This technical guide provides a comprehensive examination of the core physical and
chemical properties of Tris(acetylacetonato)ruthenium(lll), Ru(acac)s. Designed for
researchers, chemists, and professionals in drug development and materials science, this
document synthesizes fundamental data with practical insights into the compound's structure,
electronic properties, and stability. We delve into the causality behind its observed
characteristics, offering validated experimental protocols for its synthesis and characterization.
All data is presented with in-text citations linked to authoritative sources to ensure scientific
integrity and reproducibility.

Introduction: The Significance of Ru(acac)s

Tris(acetylacetonato)ruthenium(lll) is an air-stable, dark red coordination complex that serves
as a cornerstone reagent in ruthenium chemistry. Its high solubility in organic solvents and well-
defined structure make it an invaluable precursor for the synthesis of novel catalysts and
advanced materials.[1] Applications range from its use as a precursor for Metal-Organic
Chemical Vapor Deposition (MOCVD) to create ruthenium films and nanopatrticles, to its role as
a catalyst in organic transformations and a component in redox flow batteries.[2]
Understanding its fundamental physical properties is therefore paramount for optimizing
existing applications and innovating new technologies. This guide offers an in-depth
perspective on these properties, linking its electronic configuration and molecular structure to
its macroscopic behavior.

Molecular and Structural Properties
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The physical manifestation and reactivity of Ru(acac)s are direct consequences of its molecular
and crystal structure.

Chemical Identity and Stoichiometry

Ru(acac)s is a neutral coordination complex where a central Ruthenium(lll) ion is chelated by
three acetylacetonate (acac) ligands. The key identifiers and properties are summarized in
Table 1.

Property Value Reference(s)
Chemical Formula C15H2106RuU
Molecular Weight 398.39 g/mol

Dark red / reddish-brown
Appearance ) [1]
crystalline powder

CAS Number 14284-93-6

Three-Dimensional Structure and Chirality

X-ray crystallography reveals that the six oxygen atoms of the three bidentate acac ligands
coordinate to the central Ru(lll) ion in a distorted octahedral geometry. This arrangement gives
the complex an idealized Dz symmetry, creating a chiral, propeller-like structure. Consequently,
Ru(acac)s exists as a racemic mixture of two non-superimposable mirror images, the delta (A)
and lambda (A) enantiomers. The average Ru-O bond length is approximately 2.00 A, a critical
parameter influencing the stability and electronic properties of the complex.[1]
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PART A: Synthesis & Purification

Start Materials:
- RuClz-xH20

- Acetylacetone (Hacac)
- Base (e.g., KHCOs)

Reaction:
Reflux in aqueous ethanol
Isolation:
Cool, filter crude product

Washing:
Wash with water, then hexane

Purification:
Recrystallize from
DCM/hexane

,,,,,,, - Final Product:
77777 Ru(acac)s Crystals

Characterize Sample Characterize Sample Characterize Sample Characterize Sample Characterize Sample

PART B: PhyS|cochem|,aI Characterlzat| n

y
UV-Vis Spectroscopy IR Spectroscopy Magnetic Suscept|b|I| Cyclic Voltammetry TGA
(Verify electronic transitions) (Confirm ligand coordination) (Confirm S=1/2 state) (Determine redox potentials) (Assess thermal stability)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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